![molecular formula C7H6BrN3 B6272793 4-bromo-7-methylpyrrolo[2,1-f][1,2,4]triazine CAS No. 1511347-09-3](/img/no-structure.png)
4-bromo-7-methylpyrrolo[2,1-f][1,2,4]triazine
Overview
Description
4-bromo-7-methylpyrrolo[2,1-f][1,2,4]triazine (also known as 4-Bromo-7-Methyl-Pyrrolo[2,1-f][1,2,4]Triazine or 4-Bromo-7-Methyl-Pyrrolo[2,1-f][1,2,4]Tz) is an organic compound that is used in a wide range of scientific research applications. It is a highly versatile compound that can be used in a variety of experimental settings due to its unique chemical structure and properties.
Scientific Research Applications
4-Bromo-7-Methyl-Pyrrolo[2,1-f][1,2,4]Triazine has a wide range of scientific research applications. It has been used in the study of the biophysical properties of proteins, the synthesis of organic compounds, and the investigation of the mechanism of action of drugs. It has also been used in the study of enzyme kinetics, the synthesis of polymers, and the study of the structure-activity relationship of drugs.
Mechanism of Action
The mechanism of action of 4-Bromo-7-Methyl-Pyrrolo[2,1-f][1,2,4]Triazine is not fully understood. However, it is believed to interact with proteins and other molecules through hydrogen bonding, hydrophobic interactions, and other non-covalent interactions. It is also thought to have an effect on the structure of proteins and other molecules, as well as on the stability of proteins and other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Bromo-7-Methyl-Pyrrolo[2,1-f][1,2,4]Triazine are not fully understood. However, it has been shown to have an effect on the structure and stability of proteins and other molecules, as well as on enzyme kinetics. It has also been shown to have an effect on the expression of certain genes and proteins, as well as on the activity of certain enzymes.
Advantages and Limitations for Lab Experiments
The main advantage of 4-Bromo-7-Methyl-Pyrrolo[2,1-f][1,2,4]Triazine is that it is a highly versatile compound that can be used in a variety of experimental settings. It is also relatively easy to synthesize and can be purified to a high degree of purity. However, there are some limitations to its use in lab experiments. For example, it can be toxic if not handled properly, and it can be difficult to store and transport due to its reactivity.
Future Directions
There are a number of potential future directions for the study of 4-Bromo-7-Methyl-Pyrrolo[2,1-f][1,2,4]Triazine. These include further research into the biochemical and physiological effects of the compound, the development of new synthesis methods, and the exploration of new applications for the compound. Additionally, further research into the structure-activity relationship of the compound could lead to the discovery of new drugs and other compounds with similar properties. Finally, the development of new analytical techniques could lead to a better understanding of the structure and properties of the compound.
Synthesis Methods
4-Bromo-7-Methyl-Pyrrolo[2,1-f][1,2,4]Triazine can be synthesized in a two-step process. The first step involves the reaction of 4-bromo-7-methylpyrrolo[2,1-f][1,2,4]triazine and a base such as sodium hydroxide, followed by the addition of a strong acid such as hydrochloric acid. This process produces a salt which can then be isolated and purified. The second step involves the conversion of the salt to the desired compound by the addition of a strong base such as sodium hydroxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-bromo-7-methylpyrrolo[2,1-f][1,2,4]triazine can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "2,4-dibromo-5-methylpyrrole", "hydrazine hydrate", "sodium hydroxide", "acetic anhydride", "sulfuric acid", "sodium nitrite", "copper powder", "concentrated hydrochloric acid", "sodium carbonate", "methyl iodide" ], "Reaction": [ "Step 1: 2,4-dibromo-5-methylpyrrole is reacted with hydrazine hydrate in the presence of sodium hydroxide to form 4-bromo-5-methylpyrrole-2-carboxylic acid hydrazide.", "Step 2: The hydrazide is then acetylated using acetic anhydride and sulfuric acid to form 4-bromo-5-methylpyrrole-2-acetohydrazide.", "Step 3: The acetohydrazide is then diazotized using sodium nitrite and copper powder in concentrated hydrochloric acid to form the diazonium salt.", "Step 4: The diazonium salt is then reacted with sodium carbonate to form the corresponding aryl azide.", "Step 5: The aryl azide is then reduced using copper powder and concentrated hydrochloric acid to form the corresponding aryl amine.", "Step 6: The aryl amine is then reacted with methyl iodide to form the final product, 4-bromo-7-methylpyrrolo[2,1-f][1,2,4]triazine." ] } | |
CAS RN |
1511347-09-3 |
Product Name |
4-bromo-7-methylpyrrolo[2,1-f][1,2,4]triazine |
Molecular Formula |
C7H6BrN3 |
Molecular Weight |
212 |
Purity |
95 |
Origin of Product |
United States |
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